Cas no 1773507-33-7 (Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(4-fluorophenyl)-6,7-dihydro-5-(phenylmethyl)-)

• Product Name: Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(4-fluorophenyl)-6,7-dihydro-5-(phenylmethyl)-
• CAS No: 1773507-33-7
• MF: C₁₉H₁₆FN₃O
• MW: 321.348247528076
• MDL: MFCD31714293
• CID: 5181638
• Update Time: 2025-10-18

Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(4-fluorophenyl)-6,7-dihydro-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(4-fluorophenyl)-6,7-dihydro-5-(phenylmethyl)-

• MDL： MFCD31714293
• Inchi： 1S/C19H16FN3O/c20-16-8-6-15(7-9-16)17-12-18-19(24)22(10-11-23(18)21-17)13-14-4-2-1-3-5-14/h1-9,12H,10-11,13H2
• InChI Key： FJCVRPBKHDYVLC-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(F)C=C3)=NN1CCN(CC1=CC=CC=C1)C2=O

Additional information on Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(4-fluorophenyl)-6,7-dihydro-5-(phenylmethyl)-

Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(4-fluorophenyl)-6,7-dihydro-5-(phenylmethyl)-: A Comprehensive Overview of its Chemical Properties and Recent Applications

The compound with the CAS number 1773507-33-7 is a fascinating molecule known as Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(4-fluorophenyl)-6,7-dihydro-5-(phenylmethyl). This heterocyclic compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. The presence of multiple aromatic rings and functional groups makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, the study of nitrogen-containing heterocycles has seen remarkable advancements, particularly in the development of drugs targeting various diseases. The Pyrazolo[1,5-a]pyrazin-4(5H)-one core structure is known for its ability to interact with biological targets in a highly specific manner. This has led to its exploration as a key component in the synthesis of small-molecule inhibitors and activators.

One of the most intriguing aspects of this compound is its dual functionality. The 2-(4-fluorophenyl) group introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity. Meanwhile, the 6,7-dihydro-5-(phenylmethyl) moiety contributes to the molecule's solubility and bioavailability. These features make it an attractive candidate for further medicinal chemistry investigations.

The compound's potential applications extend to various therapeutic areas. For instance, studies have shown that derivatives of Pyrazolo[1,5-a]pyrazin-4(5H)-one exhibit inhibitory effects on enzymes involved in cancer cell proliferation. The fluorine atom's electronic properties also make it a promising candidate for imaging agents in diagnostic applications. Recent research has demonstrated its utility in developing probes for positron emission tomography (PET) scans, which are crucial for early disease detection.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

The pharmacological profile of Pyrazolo[1,5-a]pyrazin-4(5H)-one, 2-(4-fluorophenyl)-6,7-dihydro-5-(phenylmethyl) has been extensively studied in vitro and in vivo. Preclinical trials have shown promising results in models of inflammation and neurodegenerative diseases. The compound's ability to modulate key signaling pathways has led researchers to explore its potential as a therapeutic agent for conditions such as Alzheimer's disease and rheumatoid arthritis.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict binding interactions with biological targets, providing valuable insights into drug design. These simulations help identify optimal modifications that can enhance efficacy while minimizing side effects.

The environmental impact of synthesizing and using this compound is also an area of growing interest. Green chemistry principles have been applied to develop more sustainable synthetic routes that reduce waste and energy consumption. Such efforts align with global initiatives to promote environmentally responsible chemical research.

In conclusion, the compound CAS number 1773507-33-7, specifically identified as , represents a significant advancement in medicinal chemistry. Its unique structural properties and promising biological activities make it a valuable asset in the quest for new therapeutic agents. Continued research into this molecule will likely uncover even more exciting applications in the future.